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Compound of Interest

Compound Name: Ethane-d5, iodo-

Cat. No.: B031937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for

iodoethane-d5 (CAS 6485-58-1), a deuterated analogue of iodoethane. This document is

intended to be a critical resource for researchers, scientists, and professionals in drug

development who utilize isotopically labeled compounds. It summarizes essential safety

information, details experimental protocols for its use, and visualizes relevant concepts to

ensure safe handling and application.

Core Safety and Physical Properties
Iodoethane-d5, also known as ethyl-d5 iodide, is a valuable reagent in organic synthesis and

various research applications due to its isotopic purity.[1][2] While health and safety data for

labeled compounds are often not extensively available, they are generally assumed to be

similar to their unlabeled counterparts.[3] The information presented here is based on available

Safety Data Sheets (SDS) and related technical documents.

Quantitative Data Summary
The physical and chemical properties of iodoethane-d5 are summarized in the table below.

These values are critical for designing experiments and for risk assessment in a laboratory

setting.
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Property Value References

Chemical Formula C₂D₅I [1][4]

Molecular Weight 161.00 g/mol [1][2][4][5]

CAS Number 6485-58-1 [1][2][4]

Appearance
Clear, colorless to light yellow

liquid/oil
[6][7]

Melting Point -108 °C (lit.) [4][6][8]

Boiling Point 69-73 °C (lit.) [4][6][8]

Density 2.012 - 2.013 g/mL at 25 °C [6][9]

Flash Point 53 °C (127.4 °F) - closed cup [6]

Refractive Index n20/D 1.5091 (lit.) [4][6]

Storage Temperature 2-8°C, Protect from light [3][10]

Hazard Identification and GHS Classification
Iodoethane-d5 is classified as a hazardous substance. The Globally Harmonized System

(GHS) classifications are summarized below, highlighting the primary risks associated with its

handling.[3][5]
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Signal Word: Danger[3][5]

Experimental Protocols and Applications
Iodoethane-d5 is primarily used as a reagent to introduce a deuterated ethyl group into

molecules.[6] This is particularly useful in mechanistic studies, metabolic tracing, and for

altering the pharmacokinetic properties of drug candidates.[4][9]

Protocol 1: Williamson Ether Synthesis
This protocol describes a classic SN2 reaction where iodoethane-d5 is used as an alkylating

agent.

Objective: To synthesize ethyl-d5 phenyl ether.

Materials:
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Phenol

Sodium hydroxide

Anhydrous ethanol

Iodoethane-d5

Diethyl ether

Dilute hydrochloric acid

Anhydrous magnesium sulfate

Standard laboratory glassware, including a round-bottom flask, condenser, and separatory

funnel.

Procedure:

Preparation of Sodium Phenoxide: In a dry 100 mL round-bottom flask, dissolve 2.35 g (25

mmol) of phenol in 50 mL of anhydrous ethanol. Carefully add 1.00 g (25 mmol) of sodium

hydroxide pellets and stir at room temperature until fully dissolved.[3]

Alkylation: To the sodium phenoxide solution, add 4.03 g (25 mmol) of iodoethane-d5.[3]

Reaction: Heat the mixture to a gentle reflux and monitor the reaction progress using an

appropriate technique (e.g., TLC).

Work-up: After the reaction is complete, cool the mixture and quench with dilute hydrochloric

acid. Extract the product with diethyl ether.[3]

Purification: Wash the organic layer with water, dry over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure.[3] The product can be further purified by

distillation.

Protocol 2: Alkylation of Cysteine Residues in
Proteomics
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This protocol outlines the use of iodoethane-d5 for the isotopic labeling of cysteine residues in

proteins for mass spectrometry-based quantitative proteomics.

Objective: To differentially label cysteine residues in a protein sample.

Materials:

Protein sample in a suitable buffer (e.g., 50 mM ammonium bicarbonate, pH 8.0)

Reducing agent (e.g., DTT or TCEP)

Iodoethane-d5

Quenching solution (e.g., 1 M DTT)

Trypsin (sequencing grade)

Procedure:

Reduction: Reduce the disulfide bonds in the protein sample by adding a reducing agent

(e.g., 5-10 mM DTT) and incubating at 56°C for 30 minutes. Cool to room temperature.[11]

Alkylation: Add iodoethane-d5 to a final concentration of 20 mM. Incubate in the dark at room

temperature for 30-45 minutes.[6][11]

Quenching: Stop the alkylation reaction by adding a quenching solution (e.g., 10 mM DTT).

[11]

Sample Pooling (for relative quantification): If comparing with a "light" labeled sample (using

non-deuterated iodoethane), combine the samples in a 1:1:1 ratio.[6]

Protein Digestion: Digest the protein sample with trypsin overnight at 37°C.[6]

LC-MS/MS Analysis: Analyze the resulting peptide mixture by liquid chromatography-tandem

mass spectrometry (LC-MS/MS).[6]

Protocol 3: NMR Sample Preparation
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Iodoethane-d5 can be used as a reagent in reactions studied by NMR spectroscopy. The

product of a reaction involving iodoethane-d5 can be analyzed to understand reaction

mechanisms or product structure.

Objective: To prepare a sample for NMR analysis after a reaction with iodoethane-d5.

Procedure:

Reaction: Perform the chemical reaction with iodoethane-d5 as described in a relevant

synthetic protocol.

Work-up and Purification: After the reaction is complete, perform a standard work-up to

isolate the product. This may involve extraction, washing, and drying of the organic phase.

Purify the product using an appropriate method (e.g., column chromatography, distillation).

Sample Preparation: Dissolve an appropriate amount of the purified product (typically up to

20 mg for a solid or a few drops for a liquid) in a suitable deuterated NMR solvent (e.g.,

CDCl₃, acetone-d₆) in a clean vial.[12][13]

Filtering: Filter the solution through a pipette with a cotton plug into a clean, dry 5 mm NMR

tube to remove any particulate matter.[12][13]

Volume Adjustment: Ensure the final volume in the NMR tube is approximately 0.5-0.6 mL,

corresponding to a filling height of 4-5 cm.[13]

Capping and Labeling: Cap the NMR tube securely and label it clearly.[13]

Signaling Pathways and Toxicological
Considerations
Direct modulation of specific signaling pathways by iodoethane-d5 is not documented, as it is a

simple alkylating agent rather than a targeted therapeutic. However, its use in drug

development is closely tied to understanding metabolic pathways and toxicological profiles.[2]

[4] The toxicity of iodoethane-d5 is presumed to be similar to iodoethane, which can cause

harm through various exposure routes.[3] Toxicology studies are a cornerstone of the drug

development process, ensuring the safety of new chemical entities.[2][14][15]
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The diagram below illustrates the general workflow for assessing the safety of a new chemical

entity, a process in which a compound like iodoethane-d5 might be used as a tool for studying

the metabolism of a deuterated drug candidate.
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General Toxicology Workflow in Drug Development

Preclinical Phase

Clinical Trials

Regulatory Review

In Vitro Studies
(Cell-based assays)

In Vivo Studies
(Animal models)

Initial Safety

ADME Studies
(Absorption, Distribution,
Metabolism, Excretion)

Systemic Effects

Safety Pharmacology

Pharmacokinetics

Phase I
(Safety in Humans)

Proceed to Human Trials

Phase II
(Efficacy & Dosing)

Phase III
(Large-scale Efficacy)

Regulatory Submission
(e.g., to FDA)

Submit for Approval

Market Approval
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Caption: General workflow of toxicology studies in drug development.
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Safe Handling and Emergency Procedures
Due to its hazardous nature, strict safety protocols must be followed when handling

iodoethane-d5.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g.,

Viton®).[3][15]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, wear an approved respirator.[3][7]

Handling and Storage
Keep away from heat, sparks, open flames, and other ignition sources.[3][16]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][16]

Protect from light and moisture.[3][16]

Incompatible with strong oxidizing agents, strong bases, and magnesium.[3][9]

First-Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[3][4]

Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated

clothing. Seek medical attention if irritation occurs.[3][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://pubmed.ncbi.nlm.nih.gov/22294168/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.DLM-272.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://www.chemicalbook.com/article/-ynthe-i-%20and%20applicatin%20of%20iodoethane.htm
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://www.chemicalbook.com/article/-ynthe-i-%20and%20applicatin%20of%20iodoethane.htm
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://www.chemicalbook.com/article/-ynthe-i-%20and%20applicatin%20of%20iodoethane.htm
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://www.chemsrc.com/en/cas/6485-58-1_36431.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://www.chemsrc.com/en/cas/6485-58-1_36431.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://www.chemsrc.com/en/cas/6485-58-1_36431.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodoethane_1_D1_and_Iodoethane_d5_in_Synthetic_Chemistry.pdf
https://www.chemsrc.com/en/cas/6485-58-1_36431.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

an ignition source.[3][16] Hazardous decomposition products include carbon oxides and

hydrogen iodide.[3][16]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][16]

Accidental Release Measures
Evacuate personnel from the area.

Remove all sources of ignition.[16]

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill with inert absorbent material (e.g., sand, earth) and place it in a suitable

container for disposal.[3][16]

Prevent entry into sewers and public waters.[3]

The workflow for responding to an accidental spill is outlined in the diagram below.
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Accidental Spill Response Workflow

Spill Occurs

Evacuate Area

Don Personal Protective
Equipment (PPE)

Remove Ignition Sources

Ensure Ventilation

Contain Spill with
Absorbent Material

Collect and Place in
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Decontaminate Spill Area

Dispose of Waste
According to Regulations
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Caption: Workflow for responding to an accidental chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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